Cas no 502159-24-2 (1,2-Dithiolane-3-pentanamide, N-(3-aminophenyl)-)

• Product name: 1,2-Dithiolane-3-pentanamide, N-(3-aminophenyl)-
• CAS No: 502159-24-2
• MF: C₁₄H₂₀N₂OS₂
• MW: 296.4514
• CID: 1563077
• PubChem ID: 10334753

1,2-Dithiolane-3-pentanamide, N-(3-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolane-3-pentanamide, N-(3-aminophenyl)-
• N-(3-aminophenyl)-5-(dithiolan-3-yl)pentanamide
• SCHEMBL14342404
• 502159-24-2
• DTXSID10438335

• Inchi： InChI=1S/C14H20N2OS2/c15-11-4-3-5-12(10-11)16-14(17)7-2-1-6-13-8-9-18-19-13/h3-5,10,13H,1-2,6-9,15H2,(H,16,17)
• InChI Key： AXVJNTFSKFLPNE-UHFFFAOYSA-N
• SMILES： C1CSSC1CCCCC(=O)NC2=CC=CC(=C2)N

Computed Properties

• Exact Mass: 296.1019
• Monoisotopic Mass: 296.10170561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 55.12